[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 2-methylbenzoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 2-methylbenzoate
• InChI: InChI=1S/C15H13NO4S2/c1-10-4-2-3-5-11(10)14(17)20-16-13-7-9-22(18,19)15-12(13)6-8-21-15/h2-6,8H,7,9H2,1H3/b16-13+
• InChI Key: BPJAUPJAHPJOEU-DTQAZKPQSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)ON=C2CCS(=O)(=O)C3=C2C=CS3
• Isomeric SMILES: CC1=CC=CC=C1C(=O)O/N=C/2\CCS(=O)(=O)C3=C2C=CS3
• Molecular Formula: C15H13NO4S2
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves efficient and one-pot methods. For instance, the synthesis of chlorantraniliprole, a related compound, involves a telescopic process starting from a key raw material. The process steps use a variant of anthranilic acid to get the final product. The synthesis methods obtain good yield, without using any expensive reagent or base or harsh reaction conditions, which makes the process simple, environment friendly and more cost effective.

Scientific Research Applications

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Synthesis of Methyl Benzoate Compounds

Methyl benzoate compounds can be synthesized by reacting various benzoic acids with methanol using an acidic catalyst. Researchers have explored solid acids of zirconium metal fixed with different substances. .

Safety and Hazards

The safety data sheet for a similar compound, Methyl benzoate, indicates that it is classified as a flammable liquid (Category 4), and it can cause skin irritation and serious eye irritation. It may also cause respiratory irritation.